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Compound of Interest

Compound Name: 3-Desmethyl Gatifloxacin

Cat. No.: B133404 Get Quote

In-Depth Technical Guide: 3-Desmethyl
Gatifloxacin
This technical guide provides comprehensive information on 3-Desmethyl Gatifloxacin, an

impurity of the fourth-generation fluoroquinolone antibiotic, Gatifloxacin. This document is

intended for researchers, scientists, and professionals in the field of drug development and

analytical chemistry.

Core Compound Identification
3-Desmethyl Gatifloxacin is a key related substance of Gatifloxacin. Its fundamental chemical

identifiers are summarized below.

Parameter Value

CAS Number 112811-57-1[1][2]

Molecular Formula C₁₈H₂₀FN₃O₄[1][2]

Molecular Weight 361.37 g/mol [1][2]

Synonyms

1-Cyclopropyl-6-fluoro-1,4-dihydro-8-methoxy-4-

oxo-7-(1-piperazinyl)-3-quinolinecarboxylic Acid,

AM 1147, PD 135042, Gatifloxacin Impurity D[1]
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Analytical Methodologies
The analysis of Gatifloxacin and its impurities, including 3-Desmethyl Gatifloxacin, is

predominantly carried out using High-Performance Liquid Chromatography (HPLC). Various

methods have been developed to ensure the separation and quantification of these related

substances.

Method Column Mobile Phase Detection Application

RP-HPLC

Zorbax Eclipse

C18, 50 x 4.6

mm, 5µm

Channel A: 0.1%

Trifluoroacetic

acid

bufferChannel B:

Acetonitrile

UV at 220nm

Quantification of

Gatifloxacin and

its impurities[3]

Stability-

Indicating RP-

HPLC

BDS Hypersil C8

(250 X 4.6 mm, 5

µm)

20 mM

phosphate buffer

(pH 3.0) and

methanol (30:70

v/v)

254 nm

Simultaneous

determination of

gatifloxacin and

flurbiprofen and

their degradation

products[4]

Eco-Friendly RP-

HPLC

Shimadzu ODS-

C18

3% sodium

benzoate (pH

6.5)

Diode array

detector at 293

nm

Estimation of

Gatifloxacin in

eye drop

formulation using

a hydrotropic

mobile phase[5]

Experimental Workflow: HPLC Analysis of
Gatifloxacin Impurities
The following diagram illustrates a typical workflow for the analysis of Gatifloxacin and its

related substances, such as 3-Desmethyl Gatifloxacin, using HPLC.
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Caption: General workflow for the HPLC analysis of Gatifloxacin impurities.

Mechanism of Action of Parent Compound:
Gatifloxacin
While specific signaling pathway information for 3-Desmethyl Gatifloxacin is not readily

available, it is understood as an impurity of Gatifloxacin. The mechanism of action of

Gatifloxacin involves the inhibition of bacterial DNA gyrase and topoisomerase IV.[6][7] These

enzymes are crucial for bacterial DNA replication, transcription, repair, and recombination.[6][7]

By inhibiting these enzymes, Gatifloxacin disrupts essential cellular processes in bacteria,

leading to cell death.[7][8] This broad-spectrum activity is effective against both Gram-positive

and Gram-negative bacteria.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b133404?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b133404?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

